4-(4-methylphenyl)-2-[5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-1(2H)-phthalazinone

• IUPAC Name: 4-(4-methylphenyl)-2-[5-(4-methylpiperazin-1-yl)-2-nitrophenyl]phthalazin-1-one
• InChI: InChI=1S/C26H25N5O3/c1-18-7-9-19(10-8-18)25-21-5-3-4-6-22(21)26(32)30(27-25)24-17-20(11-12-23(24)31(33)34)29-15-13-28(2)14-16-29/h3-12,17H,13-16H2,1-2H3
• InChI Key: MTZYZAOSBCTCKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)C4=C(C=CC(=C4)N5CCN(CC5)C)[N+](=O)[O-]
• Molecular Formula: C26H25N5O3
• Molecular Weight: 455.5 g/mol

Description

The compound “4-(4-methylphenyl)-2-[5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-1(2H)-phthalazinone” is a complex organic molecule. It contains several functional groups, including a piperazine ring, a nitro group, and a phthalazinone moiety. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual rings (the piperazine ring and the phthalazinone moiety), followed by their functionalization and coupling.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine ring is a saturated six-membered ring with two nitrogen atoms, which could engage in hydrogen bonding and other interactions. The nitro group is a strong electron-withdrawing group, which could affect the electronic properties of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents used. The nitro group could be reduced to an amino group, and the piperazine ring could undergo various substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the nitro group could make it more polar, while the piperazine ring could make it more basic.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it could interact with various biological targets, such as enzymes or receptors, in a manner determined by its structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. For example, compounds containing nitro groups can be explosive under certain conditions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity, and testing its biological activity.